Cas no 1805249-68-6 (2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid
• CAS No: 1805249-68-6
• MF: C₉H₃BrF₃NO₃
• MW: 310.024232149124
• CID: 4946464
• Update Time: 2025-05-25

2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H3BrF3NO3/c10-7-5(17-9(11,12)13)2-1-4(3-14)6(7)8(15)16/h1-2H,(H,15,16)
• InChI Key： SHINJZORKPMEDR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C#N)C=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1805249-68-6)

2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1805249-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique combination of functional groups, including a bromo substituent, a cyano group, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel bioactive compounds.

The structural complexity of 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid makes it a valuable intermediate in medicinal chemistry. Its trifluoromethoxy group, for instance, is known to enhance metabolic stability and lipophilicity, traits highly sought after in drug discovery. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for small-molecule therapeutics. Additionally, the cyano group offers versatility in further chemical transformations, such as nucleophilic additions or reductions, expanding its synthetic applications.

In the context of green chemistry and sustainable synthesis, 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing protocols to minimize waste and energy consumption during its production, addressing broader industry trends toward environmentally friendly manufacturing. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical industries, where efficiency and sustainability are paramount.

From a commercial perspective, the demand for high-purity intermediates like 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid is rising, driven by advancements in precision medicine and custom synthesis. Suppliers and manufacturers emphasize rigorous quality control, including HPLC and NMR validation, to meet the stringent requirements of pharmaceutical clients. The compound’s CAS No. 1805249-68-6 serves as a critical identifier in global chemical databases, facilitating seamless procurement and regulatory compliance.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such intermediates. Computational models often prioritize molecules with multifunctional scaffolds, and 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid fits this paradigm due to its modular reactivity. This synergy between synthetic chemistry and machine learning is accelerating the identification of promising candidates for diseases like oncology and neurodegenerative disorders, areas where targeted therapies are urgently needed.

In summary, 2-Bromo-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1805249-68-6) represents a versatile and strategically significant compound in modern chemical research. Its applications span drug development, sustainable synthesis, and cutting-edge technologies like AI-aided molecular design. As scientific and industrial priorities evolve, this compound is poised to remain a focal point for innovation, offering solutions to some of the most pressing challenges in chemistry and life sciences.